Prostaglandin A3

• CAS No.: 36614-31-0
• Product Name: Prostaglandin A3
• Molecular Formula: C20H28O4
• Molecular Weight: 332.4 g/mol
• IUPAC Name: (Z)-7-[(1R,2S)-2-[(1E,3S,5Z)-3-hydroxyocta-1,5-dienyl]-5-oxocyclopent-3-en-1-yl]hept-5-enoic acid
• Standard InChI: InChI=1S/C20H28O4/c1-2-3-6-9-17(21)14-12-16-13-15-19(22)18(16)10-7-4-5-8-11-20(23)24/h3-4,6-7,12-18,21H,2,5,8-11H2,1H3,(H,23,24)/b6-3-,7-4-,14-12+/t16-,17-,18+/m0/s1
• Standard InChIKey: KSIRMUMXJFWKAC-FHJHOUOTSA-N
• Isomeric SMILES: CC/C=C\C[C@@H](/C=C/[C@H]1C=CC(=O)[C@@H]1C/C=C\CCCC(=O)O)O
• SMILES: CCC=CCC(C=CC1C=CC(=O)C1CC=CCCCC(=O)O)O
• Canonical SMILES: CCC=CCC(C=CC1C=CC(=O)C1CC=CCCCC(=O)O)O
• Description: Cyclooxygenase metabolism of EPA to produce Prostaglandin E3 (PGE3) has been reported in biosynthetic preparations of ovine seminal vesicles and in the ocular tissues of primates. Prostaglandin A3 (PGA3) is an expected non-enzymatic dehydration product of this PGE3. PGA3 exhibits good affinity for the canine EP2 and EP4 receptors with IC50 values of 120 nM and 20 nM, respectively, in a radioligand binding assay. PGA3 has weak affinity for human PPARγ, with a Ki value of 188 µM.
• Synonyms: PGA3
• Reference: 1.Lohmus, M.,Vahemets, A.,Järving, I., et al. Preparative separation of natural prostaglandins E. Preparative Chromatography 1, 279-300 (1991).
• PubChem Compound: 5283112
• Last Modified: Nov 11 2021